Cas no 1707667-68-2 ((1-Aminomethyl-cyclopropyl)-cyclobutyl-methanol)

• Product Name: (1-Aminomethyl-cyclopropyl)-cyclobutyl-methanol
• CAS No: 1707667-68-2
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5283452
• Update Time: 2025-05-26

(1-Aminomethyl-cyclopropyl)-cyclobutyl-methanol Chemical and Physical Properties

Names and Identifiers

• (1-Aminomethyl-cyclopropyl)-cyclobutyl-methanol

• Inchi： 1S/C9H17NO/c10-6-9(4-5-9)8(11)7-2-1-3-7/h7-8,11H,1-6,10H2
• InChI Key： IWWMKHRBKIHGPX-UHFFFAOYSA-N
• SMILES： C(C1(CN)CC1)(C1CCC1)O

Additional information on (1-Aminomethyl-cyclopropyl)-cyclobutyl-methanol

Compound CAS No. 1707667-68-2: (1-Aminomethyl-cyclopropyl)-cyclobutyl-methanol

The compound with CAS No. 1707667-68-2, commonly referred to as (1-Aminomethyl-cyclopropyl)-cyclobutyl-methanol, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a cyclopropyl group attached to a cyclobutyl ring, further substituted with an aminomethyl and a methanol functional group. The combination of these structural elements makes it a versatile molecule with potential applications in drug discovery and advanced materials.

Recent studies have highlighted the importance of (1-Aminomethyl-cyclopropyl)-cyclobutyl-methanol in the development of novel therapeutic agents. Its cyclopropyl and cyclobutyl moieties are known to confer rigidity to the molecule, which can enhance its binding affinity to target proteins. This property is particularly valuable in drug design, where precise molecular interactions are critical for efficacy. Researchers have explored the potential of this compound as a scaffold for creating bioactive molecules with improved pharmacokinetic profiles.

The synthesis of (1-Aminomethyl-cyclopropyl)-cyclobutyl-methanol involves a multi-step process that combines principles from stereochemistry and catalytic chemistry. Key challenges in its synthesis include achieving high enantiomeric excess and maintaining the integrity of the strained rings during reaction conditions. Recent advancements in asymmetric catalysis have enabled more efficient routes to this compound, making it more accessible for large-scale applications.

In terms of applications, (1-Aminomethyl-cyclopropyl)-cyclobutyl-methanol has shown promise in several areas. In the pharmaceutical industry, it has been investigated as a potential lead compound for treating neurological disorders due to its ability to modulate ion channels. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible displays and sensors.

Recent research has also focused on the environmental impact and sustainability aspects of this compound. Studies have demonstrated that its production can be optimized to reduce waste and energy consumption, aligning with global efforts toward green chemistry. Furthermore, its biodegradability has been assessed under various conditions, providing insights into its potential for safe disposal and recycling.

In conclusion, (1-Aminomethyl-cyclopropyl)-cyclobutyl-methanol (CAS No. 1707667-68-2) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and related fields.